Cas no 2649057-37-2 (5-(isocyanatomethyl)-3,4-dihydro-2H-pyran)

5-(Isocyanatomethyl)-3,4-dihydro-2H-pyran is a versatile isocyanate-functionalized heterocyclic compound, primarily used as a reactive intermediate in organic synthesis and polymer chemistry. Its cyclic ether structure, combined with the isocyanate group, enables efficient crosslinking in polyurethane and polyurea formulations, enhancing material properties such as durability and chemical resistance. The compound's reactivity allows for controlled modifications in coatings, adhesives, and elastomers. Its stability under standard conditions and compatibility with various substrates make it suitable for industrial applications requiring tailored performance. Proper handling is essential due to its isocyanate functionality, which necessitates precautions to avoid moisture exposure and ensure safe processing.

5-(isocyanatomethyl)-3,4-dihydro-2H-pyran structure

2649057-37-2 structure

Product Name:5-(isocyanatomethyl)-3,4-dihydro-2H-pyran

CAS No:2649057-37-2

MF:C₇H₉NO₂

MW:139.151861906052

CID:6390820

PubChem ID:165668762

Update Time:2025-05-25

5-(isocyanatomethyl)-3,4-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

- 5-(isocyanatomethyl)-3,4-dihydro-2H-pyran
- 2649057-37-2
- EN300-1777728
- Inchi： 1S/C7H9NO2/c9-6-8-4-7-2-1-3-10-5-7/h5H,1-4H2
- InChI Key： YQKCRLLJUNQPBO-UHFFFAOYSA-N
- SMILES： O1C=C(CN=C=O)CCC1

Computed Properties

Exact Mass: 139.063328530g/mol
Monoisotopic Mass: 139.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 180
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 38.7Å²

5-(isocyanatomethyl)-3,4-dihydro-2H-pyran Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1777728-0.05g	5-(isocyanatomethyl)-3,4-dihydro-2H-pyran	2649057-37-2	0.05g	$768.0	2023-09-20
Enamine	EN300-1777728-0.1g	5-(isocyanatomethyl)-3,4-dihydro-2H-pyran	2649057-37-2	0.1g	$804.0	2023-09-20
Enamine	EN300-1777728-0.25g	5-(isocyanatomethyl)-3,4-dihydro-2H-pyran	2649057-37-2	0.25g	$840.0	2023-09-20
Enamine	EN300-1777728-0.5g	5-(isocyanatomethyl)-3,4-dihydro-2H-pyran	2649057-37-2	0.5g	$877.0	2023-09-20
Enamine	EN300-1777728-1.0g	5-(isocyanatomethyl)-3,4-dihydro-2H-pyran	2649057-37-2	1g	$914.0	2023-06-02
Enamine	EN300-1777728-2.5g	5-(isocyanatomethyl)-3,4-dihydro-2H-pyran	2649057-37-2	2.5g	$1791.0	2023-09-20
Enamine	EN300-1777728-5.0g	5-(isocyanatomethyl)-3,4-dihydro-2H-pyran	2649057-37-2	5g	$2650.0	2023-06-02
Enamine	EN300-1777728-10.0g	5-(isocyanatomethyl)-3,4-dihydro-2H-pyran	2649057-37-2	10g	$3929.0	2023-06-02
Enamine	EN300-1777728-1g	5-(isocyanatomethyl)-3,4-dihydro-2H-pyran	2649057-37-2	1g	$914.0	2023-09-20
Enamine	EN300-1777728-5g	5-(isocyanatomethyl)-3,4-dihydro-2H-pyran	2649057-37-2	5g	$2650.0	2023-09-20

5-(isocyanatomethyl)-3,4-dihydro-2H-pyran Related Literature

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Additional information on 5-(isocyanatomethyl)-3,4-dihydro-2H-pyran

5-(Isocyanatomethyl)-3,4-Dihydro-2H-Pyran: A Comprehensive Overview

5-(Isocyanatomethyl)-3,4-dihydro-2H-pyran, also known by its CAS number 2649057-37-2, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of heterocyclic compounds, specifically a dihydropyran derivative, and is characterized by its unique structure that combines an isocyanatomethyl group with a dihydrofuran ring system. The compound's structure allows for a wide range of chemical reactivity, making it an interesting subject for both academic and industrial research.

The synthesis of 5-(isocyanatomethyl)-3,4-dihydro-2H-pyran has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral chemistry. Additionally, the use of green chemistry principles in its synthesis has gained traction, with researchers focusing on reducing waste and improving atom economy.

The physical and chemical properties of 5-(isocyanatomethyl)-3,4-dihydro-2H-pyran have been well-documented. Its molecular weight is approximately 167.18 g/mol, and it exists as a colorless liquid under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, making it suitable for various organic reactions. Its boiling point is around 110°C at standard pressure, which is relatively low, indicating its volatility under normal conditions.

In terms of applications, 5-(isocyanatomethyl)-3,4-dihydro-2H-pyran has found significant use in the field of polymer chemistry. It serves as a building block for the synthesis of advanced polymers and materials with tailored properties. Recent studies have highlighted its potential as a precursor for the development of biodegradable polymers, which are increasingly sought after in the context of environmental sustainability. Furthermore, this compound has been employed in the synthesis of drug delivery systems and stimuli-responsive materials.

The reactivity of 5-(isocyanatomethyl)-3,4-dihydro-2H-pyran is primarily governed by its isocyanatomethyl group and the electron-rich dihydrofuran ring. These functional groups enable the compound to participate in a variety of chemical transformations, including nucleophilic additions, cyclizations, and polymerizations. Recent research has focused on exploiting these reactivities to develop novel synthetic pathways for complex molecules.

In conclusion, 5-(isocyanatomethyl)-3,4-dihydro-2H-pyran, CAS number 2649057-37-2, is a multifaceted compound with promising applications across diverse areas of chemistry. Its unique structure and reactivity continue to attract the attention of researchers worldwide, driving innovations in both fundamental and applied sciences.